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Get Quote

Chemical Identity & Basic Properties

The table below summarizes the fundamental identifying information and known physical properties for

ABNO.

Property Details

IUPAC Name 9-Azabicyclo[3.3.1]nonane N-Oxyl [1] [2]

Common Name ABNO [1] [2]

CAS Registry Number 31785-68-9 [3]

Molecular Formula C₈H₁₄NO• [3]

Molecular Weight 140.20 g/mol [3]

Physical Form Solid [2] [3]

Assay (Purity) 95% [2] [3]

Melting Point 65-70 °C [2] [3]
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Property Details

Storage Temperature 2-8°C [2]

Applications & Catalytic Performance

ABNO is a stable, less-hindered nitroxyl radical catalyst. The following table outlines its key applications

and performance in various organic reactions, as documented in recent scientific literature [1].

Application/Reaction
Key Reaction
Conditions

Catalytic System Performance & Notes

Aerobic Oxidation of
Alcohols

Ambient air,
room

temperature [1]

(MeObpy)CuOTf /
ABNO [1]

Broad scope (primary,
secondary, aliphatic, benzylic

alcohols); reactions often
complete within 1 hour [1].

Aerobic Oxidation of
Alcohols

Ambient air,
room

temperature [1]

Fe(NO₃)₃·9H₂O /
ABNO [1]

Efficient for primary and
secondary alcohols [1].

Oxidative
Lactonization of Diols

Ambient air,

mild conditions
[1]

Cu/ABNO [1] Excellent reactivity with

symmetrical and hindered
unsymmetrical diols [1].

Oxidative Synthesis of
Amides

Room
temperature [1]

Cu/ABNO [1] Efficient coupling of alcohols and
amines to secondary and tertiary

amides; broad functional group
compatibility [1].

Oxidative Synthesis of
Quinolines

5-10 hours
reaction time [1]

Pincer-like Cu(II)
complex / ABNOH

[1]

Efficient from corresponding
alcohols [1].

Experimental Protocol Example
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Here is a detailed methodology for a key experiment using ABNO, adapted from the literature [1].

Aerobic Oxidation of Alcohols using a (MeObpy)CuOTf / ABNO Catalyst System [1]

Reaction Setup: In a suitable reaction vessel, charge the alcohol substrate (1.0 mmol),
(MeObpy)CuOTf (2-5 mol%), and ABNO (2-5 mol%). Add a solvent, typically acetonitrile (CH₃CN).

Reaction Execution: Open the vessel to ambient air. Stir the reaction mixture vigorously at room
temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or another analytical

method.
Completion & Work-up: The reaction is typically complete within 1 hour. After completion,

concentrate the reaction mixture under reduced pressure.
Purification: Purify the crude residue using standard techniques like column chromatography on

silica gel to isolate the desired carbonyl product (aldehyde or ketone).

Safety & Handling

ABNO is classified as a dangerous substance. Always consult its Safety Data Sheet (SDS) before use.

Aspect Details

Signal Word Danger [3] [4]

Hazard
Statements

H302 (Harmful if swallowed), H318 (Causes serious eye damage) [4]

Precautionary
Statements

P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke

when using this product), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P301+P312+P330 (IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell. Rinse mouth),
P305+P351+P338+P310 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or doctor/physician), P501 (Dispose of

contents/container in accordance with local/regional/national/international
regulations) [4].

Transport
Information

UN 1759, Packing Group III [4].
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Commercial Availability

ABNO is available for purchase from various chemical suppliers [2] [3].

Supplier Catalog Number Size Price (USD)

Sigma-Aldrich 763284 50mg $80.50 [3]

Sigma-Aldrich 763284 250mg $248.00 [3]

Sigma-Aldrich 763284 1g $429.00 [3]

TRC A965460 100mg $125.00 [3]

Biosynth Carbosynth FA59534 250mg $115.00 [3]

Experimental Workflow Visualization

The diagram below illustrates the general experimental workflow for an ABNO-catalyzed aerobic oxidation

reaction.
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ABNO-Catalyzed Aerobic Oxidation Workflow
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Click to download full resolution via product page

Experimental workflow for ABNO-catalyzed aerobic oxidation.

Key Insights for Researchers

Advantage over TEMPO: ABNO is noted for being less sterically hindered than the common

catalyst TEMPO, which often results in enhanced reactivity, particularly with secondary and aliphatic
alcohols [1].

Green Chemistry Profile: Its use in aerobic oxidations, where ambient air serves as the primary
oxidant, aligns with the principles of green chemistry by improving atom economy and reducing the

need for hazardous stoichiometric oxidants [2].
Handling Considerations: The compound is a solid with a relatively low melting point (65-70 °C). Its

hazard classification necessitates the use of appropriate personal protective equipment (PPE)
including gloves and eye protection [2] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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